Cas no 39791-20-3 (Nilestriol)

• Product Name: Nilestriol
• CAS No: 39791-20-3
• MF: C₂₅H₃₂O₃
• MW: 380.519787788391
• CID: 55094
• PubChem ID: 38346
• Update Time: 2025-04-18

Nilestriol Chemical and Physical Properties

Names and Identifiers

• Nilestriol
• nylestriol
• 3-(cyclopentyloxy)-17alpha-ethinyl-1,3,5(10)-estratrien-16alpha,17beta-diol
• 17alpha-ethynylestra-1,3,5(10)-triene-3,16alpha,17beta-triol 3-cyclopentyl ether
• 17α-Ethynyl-3-cyclopentyloxyestra-1,3,5(10)-triene-16α,17β-diol
• (8R,9S,13S,14S,16R,17R)-3-(cyclopentoxy)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-16,17-diol
• (8R,9S,13S,14S,16R,17R)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-16,17-diol
• 3-(Cyclopentyloxy)-19-nor-17alpha-pregna-1,3,5(10)trien-20-yne-16alpha,17-diol
• Nylestriol [USAN]
• 19-Norpregna-1,3,5(10)-trien-20-yne-16,17-diol, 3-(cyclopentyloxy)-, (16alpha,17alpha)-
• UNII-7JA3B3IALU
• 19-Nor-17-pregna-1,3,5(10)-trien-20-yne-16,17-diol, 3-(cyclopentyloxy)-, (16alpha,17alpha)-
• 19-NOR-17-PREGNA-1,3,5(10)-TRIEN-20-YNE-16,17-DIOL, 3-(CYCLOPENTYLOXY)-, (16.ALPHA.,17.ALPHA.)-
• Nilestriol (INN)
• Lilly 49825
• 3-(Cyclopentyloxy)-19-nor-17alpha-pregna-1,3,5(10)trien-20-in-16alpha,17-diol
• 19-Norpregna-1,3,5(10)-trien-20-yne-16,17-diol, 3-(cyclopentyloxy)-,(16a,17a)-
• 39791-20-3
• LY 49825
• Nylestriol [USAN:INN:BAN]
• Nilestriolum [INN-Latin]
• Nilestriol [INN]
• (8R,9S,13S,14S,16R,17R)-3-(cyclopentyloxy)-17-ethynyl-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-16,17-diol
• SCHEMBL668174
• CHEMBL2104468
• NS00120687
• AKOS040744682
• D05212
• NILESTRIOL [WHO-DD]
• Q27268409
• Nylestriol (USAN)
• DTXSID601043308
• 7JA3B3IALU
• Nilestriolum
• CS-0082472
• 17 alpha-ethinylestriol 3-cyclopentyl ether
• 17.ALPHA.-ETHYNYLESTRA-1,3,5(10)-TRIENE-3,16.ALPHA.,17.BETA.-TRIOL 3-CYCLOPENTYL ETHER
• LY-49825
• 17 alpha-ethynylestriol 3-cyclopentyl ether
• EE3CPE
• HY-121528
• Nilestriolum (INN-Latin)

• MDL： MFCD00867390
• Inchi： 1S/C25H32O3/c1-3-25(27)23(26)15-22-21-10-8-16-14-18(28-17-6-4-5-7-17)9-11-19(16)20(21)12-13-24(22,25)2/h1,9,11,14,17,20-23,26-27H,4-8,10,12-13,15H2,2H3/t20-,21-,22+,23-,24+,25+/m1/s1
• InChI Key： CHZJRGNDJLJLAW-RIQJQHKOSA-N
• SMILES： O[C@@]1(C#C)[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC1CCCC1)O

Computed Properties

• Exact Mass: 380.23500
• Monoisotopic Mass: 380.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 521.7±50.0 °C at 760 mmHg
• Flash Point: 269.3±30.1 °C
• Refractive Index: 1.611
• PSA: 49.69000
• LogP: 4.19920
• Vapor Pressure: No data available

Nilestriol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

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• Solvents and Organic Chemicals Organic Compounds